Cas no 2680702-06-9 (2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid)

• Product Name: 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid
• CAS No: 2680702-06-9
• MF: C₁₁H₈F₆N₂O₃
• MW: 330.183243751526
• CID: 6382050
• PubChem ID: 165937015
• Update Time: 2025-06-11

2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28295521
• 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid
• 2680702-06-9

• Inchi： 1S/C11H8F6N2O3/c1-5-2-6(8(20)21)3-7(18-5)19(4-10(12,13)14)9(22)11(15,16)17/h2-3H,4H2,1H3,(H,20,21)
• InChI Key： DPVGZBQTBDAWFY-UHFFFAOYSA-N
• SMILES： FC(CN(C(C(F)(F)F)=O)C1C=C(C(=O)O)C=C(C)N=1)(F)F

Computed Properties

• Exact Mass: 330.04391109g/mol
• Monoisotopic Mass: 330.04391109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.5Ų

Additional information on 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid

Comprehensive Overview of 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid (CAS No. 2680702-06-9)

2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid (CAS 2680702-06-9) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoroacetamido moiety and a carboxylic acid functional group, making it a versatile intermediate for drug discovery and material science applications. Its molecular structure combines the 2-methylpyridine core with trifluoroethyl and trifluoroacetamido substituents, offering exceptional metabolic stability and lipophilicity—properties highly sought after in modern medicinal chemistry.

The growing interest in fluorinated compounds like this one stems from their ability to enhance bioavailability and binding affinity in target proteins. Researchers frequently search for "trifluoroethyl derivatives in drug design" or "pyridine carboxylic acid applications," reflecting the demand for innovative building blocks in small-molecule therapeutics. The presence of multiple trifluoromethyl groups in CAS 2680702-06-9 also aligns with trends in PET radiopharmaceuticals, where fluorine-rich molecules are utilized as imaging probes.

From a synthetic perspective, 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid serves as a critical precursor for heterocyclic modifications. Its carboxylic acid group enables facile conjugation with amines or alcohols, while the electron-withdrawing trifluoroacetamido segment influences reactivity in nucleophilic substitutions. Such characteristics are frequently explored in queries like "how to modify pyridine carboxylic acids" or "trifluoroacetamido group reactivity," underscoring its utility in organic synthesis.

Environmental and regulatory considerations further elevate the relevance of this compound. With increasing scrutiny on sustainable fluorination methods, CAS 2680702-06-9 exemplifies the shift toward efficient fluorine incorporation strategies. Industry professionals often investigate "green synthesis of fluorinated pyridines" or "SAFE handling of trifluoroethyl compounds," highlighting both its scientific value and compliance with evolving chemical safety standards.

In material science, the 2-methylpyridine scaffold of this compound contributes to coordination chemistry and ligand design. Its ability to form stable complexes with transition metals makes it a candidate for catalysis and sensor development. Searches such as "pyridine-based ligands for catalysis" or "fluorinated carboxylic acids in materials" resonate with these applications, demonstrating interdisciplinary appeal.

Analytical characterization of 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid typically involves NMR spectroscopy (notably ¹⁹F-NMR due to its fluorine content) and high-resolution mass spectrometry. These techniques address common questions like "how to analyze trifluoroacetamido compounds" or "CAS 2680702-06-9 spectral data," which are pivotal for quality control in industrial and academic settings.

Future prospects for this compound include potential roles in bioconjugation and prodrug development, leveraging its carboxylic acid functionality. As the pharmaceutical industry prioritizes targeted drug delivery, molecules like CAS 2680702-06-9 may contribute to linker technologies for antibody-drug conjugates (ADCs)—a topic gaining traction in searches like "fluorinated linkers in ADCs."

In summary, 2-methyl-6-[2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)acetamido]pyridine-4-carboxylic acid represents a multifaceted compound with applications spanning drug discovery, materials engineering, and synthetic methodology. Its structural features align with contemporary research trends, addressing key queries in fluorine chemistry and heterocyclic synthesis, while adhering to safety and sustainability benchmarks.